1-Methyl-9-(4-methylphenyl)-6,7,8,9-tetrahydropyrimido[2,1-f]purine-2,4(1H,3H)-dione

• IUPAC Name: 1-methyl-9-(4-methylphenyl)-7,8-dihydro-6H-purino[7,8-a]pyrimidine-2,4-dione
• InChI: InChI=1S/C16H17N5O2/c1-10-4-6-11(7-5-10)20-8-3-9-21-12-13(17-15(20)21)19(2)16(23)18-14(12)22/h4-7H,3,8-9H2,1-2H3,(H,18,22,23)
• InChI Key: WNXWYCNZVRRYSP-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)N2CCCN3C2=NC4=C3C(=O)NC(=O)N4C
• Molecular Formula: C16H17N5O2
• Molecular Weight: 311.34 g/mol
• CAS No.: 164410-94-0

Description

“1-Methyl-9-(4-methylphenyl)-6,7,8,9-tetrahydropyrimido[2,1-f]purine-2,4(1H,3H)-dione” is a chemical compound with the molecular formula C16H17N5O2 and a molecular weight of 311.33848.

Scientific Research Applications

Synthesis and Structural Insights

This compound is part of a broader class of chemicals known as purinediones, which have been extensively studied for their synthesis methods, structural characteristics, and potential applications in various fields of science. One approach to synthesizing similar purinediones involves a multi-step process starting from 6-chloro-5-nitro-3-methylpyrimidine-2,4(1H,3H)-dione, leading to various alkyl- or aryl-substituted derivatives through reactions with orthocarboxylates or via intramolecular alkylation in the presence of potassium carbonate (Šimo et al., 1995). Another research discusses the ionization and methylation reactions of purine-6,8-diones, which are divided into classes based on their substituents and how these modifications influence their chemical behavior (Rahat et al., 1974).

Chemical Reactions and Derivatives

The study of purinediones also extends to their chemical reactions, such as the synthesis of 2-triazolylpyrimido[1,2,3-cd]purine-8,10-diones via 1,3-dipolar cycloadditions, which adds a [1,2,3]triazole ring to the purine system, showcasing the versatility of these compounds in forming various derivatives (Šimo et al., 2000). Another study describes the synthesis of 4-alkyl- or 4-phenyl-7-methyl-1,2-dihydro-7H-imidazo[1,2,3-cd]purine-6,8-diones, further demonstrating the potential for structural diversity within this class of compounds (Šimo et al., 1998).

Pharmacological Potential

Purinediones have shown potential in pharmacological research, with some derivatives exhibiting antiinflammatory activity, indicating their relevance in medical research and potential therapeutic applications (Kaminski et al., 1989). Another area of interest is the development of arylpiperazine 5-HT(1A) receptor ligands containing the pyrimido[2,1-f]purine fragment, which have shown promise in vitro and in vivo for their pharmacological properties, highlighting the versatility of purinediones in drug development (Jurczyk et al., 2004).